Cas no 137861-27-9 (Benzoic acid,2-[[[4-[(3-butyl-5-hydroxy-1-methyl-1H-pyrazol-4-yl)methyl]phenyl]amino]carbonyl]-3,6-dichloro-)

• Product Name: Benzoic acid,2-[[[4-[(3-butyl-5-hydroxy-1-methyl-1H-pyrazol-4-yl)methyl]phenyl]amino]carbonyl]-3,6-dichloro-
• CAS No: 137861-27-9
• MF: C₂₃H₂₃Cl₂N₃O₄
• MW: 476.352423906326
• CID: 1254876
• Update Time: 2024-08-04

Benzoic acid,2-[[[4-[(3-butyl-5-hydroxy-1-methyl-1H-pyrazol-4-yl)methyl]phenyl]amino]carbonyl]-3,6-dichloro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-[[[4-[(3-butyl-5-hydroxy-1-methyl-1H-pyrazol-4-yl)methyl]phenyl]amino]carbonyl]-3,6-dichloro-
• Benzoic acid, 2-[[[4-[(3-butyl-5-hydroxy-1-methyl-1H-pyrazol-4-yl)methyl]phenyl]amino]carbonyl]-3,6-dichloro-

• Inchi： 1S/C23H23Cl2N3O4/c1-3-4-5-18-15(22(30)28(2)27-18)12-13-6-8-14(9-7-13)26-21(29)19-16(24)10-11-17(25)20(19)23(31)32/h6-11,30H,3-5,12H2,1-2H3,(H,26,29)(H,31,32)
• InChI Key： BBTYFGGOJVBGPT-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=C(Cl)C=CC(Cl)=C1C(NC1=CC=C(CC2=C(O)N(C)N=C2CCCC)C=C1)=O

Computed Properties

• Exact Mass: 475.10679

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 615.9±55.0 °C(Predicted)
• PSA: 104.45
• pka: 1.82±0.41(Predicted)